Cas no 100964-96-3 (N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide)
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- acetamide, n-(3,7-dinitro-9-oxofluoren-2-yl)-,
- N-(3,7-dinitro-9-oxo-fluoren-2-yl)-acetamide
- N-(3,7-dinitro-9-oxofluoren-2-yl)acetamide
- N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide
-
- Inchi: 1S/C15H9N3O6/c1-7(19)16-13-5-12-10(6-14(13)18(23)24)9-3-2-8(17(21)22)4-11(9)15(12)20/h2-6H,1H3,(H,16,19)
- InChI Key: AAGDPOKIFBYAMI-UHFFFAOYSA-N
- SMILES: C(NC1C([N+]([O-])=O)=CC2C3=C(C(=O)C=2C=1)C=C([N+]([O-])=O)C=C3)(=O)C
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D679475-10mg |
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide |
100964-96-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D679475-50mg |
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide |
100964-96-3 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D679475-100mg |
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide |
100964-96-3 | 100mg |
$ 115.00 | 2022-06-05 |
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide
Professional Introduction to N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide (CAS No. 100964-96-3)
N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide) is a specialized organic compound characterized by its complex molecular structure and significant potential in the field of pharmaceutical research. With a CAS number of 100964-96-3, this compound has garnered attention due to its unique chemical properties and its role as a key intermediate in the synthesis of various biologically active molecules.
The molecular framework of N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide) consists of a fluorene core substituted with nitro and carbonyl functional groups, which contribute to its reactivity and utility in synthetic chemistry. The presence of these substituents enhances its compatibility with a wide range of chemical reactions, making it a valuable building block for the development of novel therapeutic agents.
In recent years, there has been growing interest in the application of fluorene derivatives in medicinal chemistry. The fluorene scaffold is known for its stability and ability to interact with biological targets, making it an attractive choice for drug design. Specifically, the nitro-substituted fluorene derivatives have shown promise in the development of antimicrobial and anti-inflammatory compounds. N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide) is no exception and has been explored in several research studies for its potential pharmacological effects.
One of the most compelling aspects of N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide) is its versatility in synthetic pathways. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules, including those with therapeutic potential. For instance, studies have demonstrated its role in the preparation of fluorene-based ligands for metalloproteinase inhibition, which is crucial for treating conditions such as cancer and inflammation.
The chemical properties of N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide) also make it suitable for applications in materials science. Fluorene derivatives are known for their fluorescence properties, which are utilized in various optoelectronic devices. The nitro groups in this compound can further modulate these properties, making it a candidate for advanced materials development.
Recent advancements in computational chemistry have further enhanced the understanding of N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl-acetamide). Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drugs. These simulations have been instrumental in predicting the binding affinity and pharmacokinetic properties of derivatives based on this scaffold.
The synthesis of N-(3,7-Dinitro-9-oxo-9h-fluoren-2 -yl-acetamide) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of nitro groups into the fluorene core necessitates careful optimization to ensure high yield and purity. Despite these challenges, the compound's synthetic accessibility makes it an attractive option for both academic and industrial research.
In conclusion, N-(3,7-Dinitro-9-oxo-9h-fluoren-2 -yl-acetamide) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structure and versatile reactivity position it as a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.
100964-96-3 (N-(3,7-Dinitro-9-oxo-9h-fluoren-2-yl)-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)